Cas no 3055-84-3 (Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI))

Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI) structure
3055-84-3 structure
Product Name:Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI)
CAS No:3055-84-3
MF:C24H30N6O6
MW:498.531605243683
CID:310468
PubChem ID:76455
Update Time:2025-04-19

Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI)
    • 3-[2,3,4,5,6-pentakis(2-cyanoethoxy)cyclohexyl]oxypropanenitrile
    • 1,2,3,4,5,6-Hexakis(2-cyanoethoxy)-cyclohexane
    • 3,3',3'',3''',3'''',3'''''-[(Cyclohexane-1,2,3,4,5,6-hexayl)hexaoxy]hexapropionitrile
    • AC1L2QY8
    • AC1Q4SF3
    • Benzene-1,2,3,4,5,6-hexakis(3-oxypropanenitrile)
    • Cyclohexane, 1,2,3,4,5,6-hexakis(2-cyanoethoxy)-
    • EINECS 221-277-6
    • NSC89769
    • DTXSID60184638
    • 3055-84-3
    • Propanenitrile,3',3'',3''',3'''',3'''''-[1,2,3,4,5,6-cyclohexanehexaylhexakis(oxy)]hexakis-
    • Cyclohexane,2,3,4,5,6-hexakis(2-cyanoethoxy)-
    • SCHEMBL11697927
    • NSC-89769
    • 3,3',3'',3''',3'''',3'''''-(Cyclohexane-1,2,3,4,5,6-hexaylhexakis(oxy))hexapropanenitrile
    • 1,3,4,5,6-Hexakis(2-cyanoethoxy)-cyclohexane
    • hexakis-(cyanoethoxy)cyclohexane
    • NS00048503
    • Propanenitrile, 3,3',3'',3''',3'''',3'''''-(1,2,3,4,5,6-cyclohexanehexaylhexakis(oxy))hexakis-
    • HEXA(2-CYANOETHOXY) CYCLOHEXANE
    • NSC 89769
    • WLN: L6TJ AO2CN BO2CN CO2CN DO2CN EO2CN FO2CN
    • Inchi: 1S/C24H30N6O6/c25-7-1-13-31-19-20(32-14-2-8-26)22(34-16-4-10-28)24(36-18-6-12-30)23(35-17-5-11-29)21(19)33-15-3-9-27/h19-24H,1-6,13-18H2
    • InChI Key: LMHMIJYIOJVNMJ-UHFFFAOYSA-N
    • SMILES: O(CCC#N)C1C(C(C(C(C1OCCC#N)OCCC#N)OCCC#N)OCCC#N)OCCC#N

Computed Properties

  • Exact Mass: 498.2229
  • Monoisotopic Mass: 498.22268270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 18
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 198Ų

Experimental Properties

  • PSA: 198.12
  • LogP: 1.79328
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